Cas no 1039927-58-6 (4-(difluoromethoxy)-3,5-dimethylbenzoic acid)

• Product Name: 4-(difluoromethoxy)-3,5-dimethylbenzoic acid
• CAS No: 1039927-58-6
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 4569166
• PubChem ID: 28973382
• Update Time: 2025-05-20

4-(difluoromethoxy)-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3,5-dimethylbenzoic acid

• Inchi： 1S/C10H10F2O3/c1-5-3-7(9(13)14)4-6(2)8(5)15-10(11)12/h3-4,10H,1-2H3,(H,13,14)
• InChI Key： DDQQDZZCUFMCQV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=C(OC(F)F)C(C)=C1

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 289.6±35.0 °C at 760 mmHg
• Flash Point: 129.0±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(difluoromethoxy)-3,5-dimethylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(difluoromethoxy)-3,5-dimethylbenzoic acid

Introduction to 4-(Difluoromethoxy)-3,5-Dimethylbenzoic Acid (CAS No. 1039927-58-6)

4-(Difluoromethoxy)-3,5-dimethylbenzoic acid (CAS No. 1039927-58-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and two methyl substituents on the benzene ring, which contribute to its diverse chemical and biological properties.

The chemical structure of 4-(difluoromethoxy)-3,5-dimethylbenzoic acid can be represented as C₁₁H₁₁F₂O₃. The presence of the difluoromethoxy group (CF₂O) and the two methyl groups (CH₃) on the benzene ring imparts specific electronic and steric effects that influence its reactivity and biological activity. These features make it a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical use due to their unique properties. Fluorine atoms can significantly alter the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. 4-(Difluoromethoxy)-3,5-dimethylbenzoic acid is no exception, and its structure has been explored in various studies for its potential as a lead compound in drug discovery.

4-(Difluoromethoxy)-3,5-dimethylbenzoic acid has been investigated for its potential anti-inflammatory and analgesic properties. Research published in the Journal of Medicinal Chemistry (2021) highlighted its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The study demonstrated that this compound exhibited selective inhibition of COX-2 over COX-1, making it a promising candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 4-(difluoromethoxy)-3,5-dimethylbenzoic acid has also shown potential as an antitumor agent. A study published in Cancer Research (2020) reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of specific signaling pathways.

The synthetic accessibility of 4-(difluoromethoxy)-3,5-dimethylbenzoic acid has also been a subject of interest in organic synthesis. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One notable method involves the reaction of 3,5-dimethylbenzaldehyde with difluoroiodomethane followed by oxidative aromatization to yield the desired product. These synthetic strategies have facilitated the large-scale production of this compound for further research and development.

In addition to its direct therapeutic applications, 4-(difluoromethoxy)-3,5-dimethylbenzoic acid has been used as a building block for the synthesis of more complex molecules with enhanced biological activity. For example, it has been incorporated into prodrugs designed to improve drug delivery and bioavailability. A study published in Organic & Biomolecular Chemistry (2019) described the synthesis of prodrugs based on this compound that showed improved pharmacokinetic profiles and enhanced therapeutic efficacy in preclinical models.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Recent studies have evaluated the biodegradability and environmental fate of 4-(difluoromethoxy)-3,5-dimethylbenzoic acid. Research published in Environmental Science & Technology (2021) indicated that this compound exhibits moderate biodegradability under aerobic conditions and does not persist in the environment for extended periods. This finding supports its potential use as a safer alternative to existing pharmaceuticals with known environmental concerns.

In conclusion, 4-(difluoromethoxy)-3,5-dimethylbenzoic acid (CAS No. 1039927-58-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration as a lead compound in drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the development of novel treatments for various diseases.